65-30-5

Nicotine sulphate

In Stock

• CAS RN:
• 65-30-5

• Formula:
• C20H26N4.O4S
  C20H30N4O4S

• InChI:
• InChI=1S/2C10H14N2.H2O4S/c2*1-12-7-3-5-10(12)9-4-2-6-11-8-9;1-5(2,3)4/h2*2,4,6,8,10H,3,5,7H2,1H3;(H2,1,2,3,4)/t2*10-;/m00./s1

• InChIKey:
• IECQULMJVNSKDB-UHFFFAOYSA-N

• Nicotine sulfate, solution appears as an clear colorless aqueous solution. Toxic by inhalation and may be toxic by skin absorption. Produces toxic oxides of nitrogen during combustion.
  Nicotine sulfate, solid appears as a white solid. The sulfate salt of nicotine, an alkaloid obtained from tobacco. Toxic by ingestion or skin contact.

1-Butyl-1H-benzo[d]imidazole hydrochloride

In Stock

• CAS RN:
• 5465-30-5

• Formula:
• C11H15ClN2

• InChI:
• InChI=1S/C11H14N2.ClH/c1-2-3-8-13-9-12-10-6-4-5-7-11(10)13;/h4-7,9H,2-3,8H2,1H3;1H

• InChIKey:
• RYRHKHOZMNMZNV-UHFFFAOYSA-N

• 1-Butyl-1H-benzo[d]imidazole hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2 and its molecular weight is 210.7 g/mol. The purity is usually 95%.

Di-tert-pentyl disulphide

• CAS RN:
• 34965-30-5

• Formula:
• C10H22S2

• InChI:
• InChI=1S/C10H22S2/c1-7-9(3,4)11-12-10(5,6)8-2/h7-8H2,1-6H3

• InChIKey:
• OGTZMPFMCIZSIB-UHFFFAOYSA-N

• Di-tert-pentyl disulphide is a useful research compound. Its molecular formula is C10H22S2 and its molecular weight is 206.4 g/mol. The purity is usually 95%.

N-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)prop-2-enamide

In Stock

• CAS RN:
• 68865-30-5

• Formula:
• C17H23NO6

• InChI:
• InChI=1S/C17H23NO6/c1-2-17(19)18-14-3-4-15-16(13-14)24-12-10-22-8-6-20-5-7-21-9-11-23-15/h2-4,13H,1,5-12H2,(H,18,19)

• InChIKey:
• YTUGEBFUAYSFHH-UHFFFAOYSA-N

• N-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H23NO6 and its molecular weight is 337.4 g/mol. The purity is usually 95%.

2-[1-(2-phenoxyanilino)ethylidene]-1H-indene-1,3(2H)-dione

• CAS RN:
• 351165-30-5

• Formula:
• C23H17NO3

• InChI:
• InChI=1S/C23H17NO3/c1-15(21-22(25)17-11-5-6-12-18(17)23(21)26)24-19-13-7-8-14-20(19)27-16-9-3-2-4-10-16/h2-14,25H,1H3

• InChIKey:
• JPMBGYVFRLYDPY-UHFFFAOYSA-N

• 2-[1-(2-phenoxyanilino)ethylidene]-1H-indene-1,3(2H)-dione is a useful research compound. Its molecular formula is C23H17NO3 and its molecular weight is 355.4g/mol. The purity is usually 95%.

N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)pivalamide

In Stock

• CAS RN:
• 393565-30-5

• Formula:
• C14H17N3OS2

• InChI:
• InChI=1S/C14H17N3OS2/c1-14(2,3)11(18)15-12-16-17-13(20-12)19-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,15,16,18)

• InChIKey:
• GLZGNPWFSOBPBS-UHFFFAOYSA-N

• N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)pivalamide is a useful research compound. Its molecular formula is C14H17N3OS2 and its molecular weight is 307.43. The purity is usually 95%.

2-cyano-N-(3,4-dichlorophenyl)-3-pyridin-3-ylpropanamide

In Stock

• CAS RN:
• 505065-30-5

• Formula:
• C15H11Cl2N3O

• InChI:
• InChI=1S/C15H11Cl2N3O/c16-13-4-3-12(7-14(13)17)20-15(21)11(8-18)6-10-2-1-5-19-9-10/h1-5,7,9,11H,6H2,(H,20,21)

• InChIKey:
• LOTLCNJYFDTSSI-UHFFFAOYSA-N

• 2-cyano-N-(3,4-dichlorophenyl)-3-pyridin-3-ylpropanamide is a useful research compound. Its molecular formula is C15H11Cl2N3O and its molecular weight is 320.2 g/mol. The purity is usually 95%.

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide

In Stock

• CAS RN:
• 681265-30-5

• Formula:
• C15H17N3O3S

• InChI:
• InChI=1S/C15H17N3O3S/c1-10(2)15(19)16-14-12-8-22(20,21)9-13(12)17-18(14)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,16,19)

• InChIKey:
• YRNWPXJCYSWGDI-UHFFFAOYSA-N

• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.

8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

In Stock

• CAS RN:
• 869465-30-5

• Formula:
• C19H17N3O4

• InChI:
• InChI=1S/C19H17N3O4/c1-3-8-22-16-15(17(23)21-19(22)25)13(11-7-5-4-6-10(11)2)14-12(20-16)9-26-18(14)24/h3-7,13,20H,1,8-9H2,2H3,(H,21,23,25)

• InChIKey:
• LSUGZDVEPDETQR-UHFFFAOYSA-N

• 8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.

8-(2-Bromophenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898765-30-5

• Formula:
• C14H17BrO3

• InChI:
• InChI=1S/C14H17BrO3/c15-12-8-6-5-7-11(12)13(16)9-3-1-2-4-10-14(17)18/h5-8H,1-4,9-10H2,(H,17,18)

• InChIKey:
• JXXGZGHLPJHEDB-UHFFFAOYSA-N

• 8-(2-Bromophenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H17BrO3 and its molecular weight is 313.19 g/mol. The purity is usually 95%.

Cocaethylene-d3

In Stock

• CAS RN:
• 136765-30-5

• Formula:
• C18H23NO4

• InChI:
• InChI=1S/C18H23NO4/c1-3-22-18(21)16-14-10-9-13(19(14)2)11-15(16)23-17(20)12-7-5-4-6-8-12/h4-8,13-16H,3,9-11H2,1-2H3/t13-,14+,15-,16+/m0/s1/i2D3

• InChIKey:
• NMPOSNRHZIWLLL-UUFWDTOESA-N

• Cocaethylene-d3 is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.

4-(3,5-Dichlorobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187165-30-5

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-4-9(2-3-16-8)13(17)10-5-11(14)7-12(15)6-10/h2-7H,1H3

• InChIKey:
• RJMAUHYBZZUBLC-UHFFFAOYSA-N

• 4-(3,5-Dichlorobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)imidazolidin-2-one

In Stock

• CAS RN:
• 1705765-30-5

• Formula:
• C15H21N5O3

• InChI:
• InChI=1S/C15H21N5O3/c21-14-16-5-7-20(14)15(22)19-6-1-2-10(9-19)8-12-17-13(18-23-12)11-3-4-11/h10-11H,1-9H2,(H,16,21)

• InChIKey:
• XLDSBNQBJUAGGN-UHFFFAOYSA-N

• 1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C15H21N5O3 and its molecular weight is 319.365. The purity is usually 95%.

1-[3-(4-Cyclopropyl-1,2,4-triazol-3-yl)piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2109465-30-5

• Formula:
• C13H18N4O

• InChI:
• InChI=1S/C13H18N4O/c1-2-12(18)16-7-3-4-10(8-16)13-15-14-9-17(13)11-5-6-11/h2,9-11H,1,3-8H2

• InChIKey:
• RCDJTNUBMACCSL-UHFFFAOYSA-N

• 1-[3-(4-Cyclopropyl-1,2,4-triazol-3-yl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C13H18N4O and its molecular weight is 246.314. The purity is usually 95%.

(3R,4R)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)tetrahydrofuran-3-ol

In Stock

• CAS RN:
• 2413365-30-5

• Formula:
• C14H18O3

• InChI:
• InChI=1S/C14H18O3/c15-13-8-16-9-14(13)17-12-6-5-10-3-1-2-4-11(10)7-12/h5-7,13-15H,1-4,8-9H2/t13-,14-/m1/s1

• InChIKey:
• KPTNSYNGLAWOHT-ZIAGYGMSSA-N

• (3R,4R)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)oxy)tetrahydrofuran-3-ol is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.295. The purity is usually 95%.

3-[methyl(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)amino]-1??,2-benzothiazole-1,1-dione

In Stock

• CAS RN:
• 2549065-30-5

• Formula:
• C19H21N7O2S

• InChI:
• InChI=1S/C19H21N7O2S/c1-24(19-14-5-3-4-6-16(14)29(27,28)23-19)13-7-9-26(10-8-13)18-15-11-22-25(2)17(15)20-12-21-18/h3-6,11-13H,7-10H2,1-2H3

• InChIKey:
• QTNUUJHXIATWCD-UHFFFAOYSA-N

• 3-[methyl(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)amino]-1??,2-benzothiazole-1,1-dione is a useful research compound. Its molecular formula is C19H21N7O2S and its molecular weight is 411.5 g/mol. The purity is usually 95%.